3-ethynyl-2-methyloxolane, Mixture of diastereomers
Description
3-ethynyl-2-methyloxolane is a complex organic compound that is a mixture of diastereomers . Diastereomers are stereoisomers that are not mirror images of each other . They have the same molecular formula and sequence of bonded elements but have a different arrangement of atoms in space .
Synthesis Analysis
The synthesis of diastereomers like 3-ethynyl-2-methyloxolane often involves the reaction of a racemic mixture with an enantiomerically pure chiral reagent . This results in a mixture of diastereomers, which can be separated due to their different physical properties . For example, if a racemic mixture of a chiral alcohol is reacted with an enantiomerically pure carboxylic acid, the result is a mixture of diastereomers .Molecular Structure Analysis
The molecular structure of 3-ethynyl-2-methyloxolane, like other diastereomers, is characterized by having two or more stereocenters . This means that the molecule has multiple chiral centers, leading to a variety of possible stereoisomers .Chemical Reactions Analysis
Diastereomers can undergo a variety of chemical reactions, often with different reactivity due to their different spatial arrangements . For example, they can react with chiral bases to produce a mixture of diastereomeric salts . These salts can then be separated through crystallization and treated with strong acid to recover the pure enantiomeric acid .Physical And Chemical Properties Analysis
Diastereomers like 3-ethynyl-2-methyloxolane have different physical properties such as melting points, boiling points, densities, solubilities, refractive indices, dielectric constants, and specific rotations . These differences in physical properties can be used to separate diastereomers from each other .Future Directions
The use of bio-based solvents like 2-methyloxolane for the extraction of natural products is a hot research topic . All reported applications have shown that 2-methyloxolane is an environmentally and economically viable alternative to conventional petroleum-based solvents for extraction of lipophilic foodstuff and natural products . This suggests potential future directions for the use of 3-ethynyl-2-methyloxolane and other similar compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethynyl-2-methyloxolane involves the addition of an ethynyl group to a 2-methyloxolane ring. This can be achieved through a series of reactions starting with the synthesis of 2-methyloxolane followed by the addition of an ethynyl group to the ring.", "Starting Materials": [ "2-methyl-1,3-propanediol", "Sodium hydride", "Bromine", "Sodium amide", "Acetylene" ], "Reaction": [ "Step 1: Synthesis of 2-methyloxolane by treating 2-methyl-1,3-propanediol with sodium hydride and bromine in anhydrous conditions.", "Step 2: Deprotonation of 2-methyloxolane using sodium amide to form the sodium salt of 2-methyloxolane.", "Step 3: Addition of acetylene to the sodium salt of 2-methyloxolane to form 3-ethynyl-2-methyloxolane as a mixture of diastereomers." ] } | |
CAS RN |
2117402-68-1 |
Product Name |
3-ethynyl-2-methyloxolane, Mixture of diastereomers |
Molecular Formula |
C7H10O |
Molecular Weight |
110.2 |
Purity |
95 |
Origin of Product |
United States |
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